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Compound of Interest

Compound Name: Kathon 886

Cat. No.: B012105 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental persistence and

degradation pathways of Kathon 886, a widely used biocide. The active ingredients in Kathon
886 are 5-chloro-2-methyl-4-isothiazolin-3-one (CMIT) and 2-methyl-4-isothiazolin-3-one (MIT),

typically in a 3:1 ratio.[1] Understanding the environmental fate of these isothiazolinone

compounds is critical for assessing their ecological impact and ensuring their safe use in

various industrial and pharmaceutical applications.

Environmental Persistence of CMIT and MIT
The persistence of CMIT and MIT in the environment is influenced by a variety of factors,

including the environmental matrix (soil or water), pH, temperature, and the presence of

microorganisms. Generally, these compounds are considered to be non-persistent, undergoing

rapid degradation in both aquatic and terrestrial environments.[2][3][4]

Quantitative Persistence Data
The following tables summarize the available quantitative data on the environmental half-life of

CMIT and MIT.

Table 1: Half-life of CMIT and MIT in Aquatic Environments
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Active
Ingredient

Condition pH
Temperatur
e (°C)

Half-life Citation(s)

CMIT Hydrolysis 5 25

No hydrolysis

observed

over 30 days

[5]

Hydrolysis 7 25

No hydrolysis

observed

over 30 days

[5]

Hydrolysis 9 25 22 days [5]

Hydrolysis

(Alkaline)
8.5 Not Specified 47 days [1]

Hydrolysis

(Alkaline)
10 Not Specified 2 days [1]

Phototransfor

mation
4 25

Slight

decrease (7-

35%)

[5]

Phototransfor

mation
9 25

Slight

decrease (7-

35%)

[5]

Biodegradatio

n
Not Specified Not Specified < 24 hours [2][3][4]

MIT Hydrolysis 4, 7, 9 25
No noticeable

decrease
[5]

Phototransfor

mation
4, 7, 9 25

No noticeable

decrease
[5]

Biodegradatio

n
Not Specified Not Specified < 24 hours [2][4]

Table 2: Half-life of Isothiazolinones in Soil
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Active
Ingredient

Soil Type Condition Half-life (days) Citation(s)

MIT Loamy Sand
Aerobic

Incubation
0.28 [5]

Isothiazolinones

(general)
Not Specified Not Specified < 10 [5]

Degradation Pathways
CMIT and MIT are degraded in the environment through three primary pathways: chemical

degradation (hydrolysis), photodegradation, and biodegradation. The ultimate degradation

products are typically simple organic molecules and inorganic substances.[3][4] A key step in

the loss of biocidal activity is the cleavage of the isothiazolinone ring structure.[3]

Chemical Degradation (Hydrolysis)
The chemical stability of isothiazolinones is highly dependent on pH. While stable in acidic to

neutral conditions, CMIT, the chlorinated component, undergoes hydrolysis in alkaline

environments.[1][5] The rate of degradation increases with a rise in pH.[5] This process is

believed to involve the nucleophilic attack by hydroxide ions on the isothiazolone ring, leading

to its opening.

CMIT
(5-chloro-2-methyl-4-isothiazolin-3-one)

Isothiazolinone Ring Cleavage

Hydrolysis

Alkaline Conditions
(High pH)

Degradation Products
(e.g., N-methylmalonamic acid)

Click to download full resolution via product page

Diagram 1: Hydrolysis pathway of CMIT under alkaline conditions.
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Photodegradation
Isothiazolinones can be degraded by ultraviolet (UV) radiation present in sunlight. The

photodegradation of CMIT is observed at acidic and alkaline pHs, while MIT is more resistant to

photolysis under the same conditions.[5] The process can be enhanced by the presence of

photosensitizers. The degradation pathway involves the absorption of light energy, leading to

the cleavage of the heterocyclic ring.

Isothiazolinone
(CMIT or MIT)
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Diagram 2: General photodegradation pathway for isothiazolinones.

Biodegradation
Biodegradation is a major pathway for the dissipation of CMIT and MIT in the environment.[2] A

wide range of microorganisms in soil and water can utilize these compounds as a source of

carbon and nitrogen. The metabolic process typically begins with the cleavage of the

isothiazolone ring, followed by the oxidation of the resulting organic fragments to carbon

dioxide.[3][4] The degradation products are significantly less toxic than the parent compounds.

[2][4]
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Biodegradation Process
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Analytical Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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